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Compound of Interest

Compound Name: 1-Butene

Cat. No.: B085601 Get Quote

An In-depth Technical Guide on the Molecular Weight and Density of 1-Butene Gas

Introduction
1-Butene, an organic compound with the formula CH₃CH₂CH=CH₂, is a colorless, flammable

gas at room temperature and pressure.[1][2] As a linear alpha-olefin, it is a key precursor in the

production of various polymers, including high-density polyethylene (HDPE) and linear low-

density polyethylene (LLDPE), as well as in the manufacture of polybutylene.[1] This document

provides a comprehensive overview of the molecular weight and gas density of 1-Butene,

intended for researchers, scientists, and professionals in drug development and related fields.

Quantitative Data
The physical properties of 1-Butene, specifically its molecular weight and gas density under

various conditions, are summarized in the table below. These parameters are fundamental for

stoichiometric calculations, fluid dynamics modeling, and safety protocols in a laboratory or

industrial setting.
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Parameter Value Conditions

Molecular Weight 56.106 g/mol [1]

56.1063 g/mol [3]

56.11 g/mol [4]

56.12 g/mol

Gas Density 2.6029 kg/m ³ 0 °C, 1.013 bar

2.4496 kg/m ³ 15 °C, 1.013 bar[1]

2.4 kg/m ³ 21.1 °C, 101.325 kPa[4]

2.3584 kg/m ³ 25 °C, 1.013 bar[1]

Relative Vapor Density 1.93 Air = 1.0[5]

Experimental Protocols for Gas Density
Determination
The experimental determination of the density of a gas such as 1-Butene is crucial for verifying

its purity and for calibrating flow and measurement equipment. The following protocols outline

common and reliable methods for this purpose.

Direct Mass-Volume Measurement Method
This method involves directly measuring the mass of a known volume of gas.

Objective: To determine the density of 1-Butene gas by weighing a known volume at a specific

temperature and pressure.

Apparatus:

A gas-tight syringe (e.g., 100 mL) or a glass bulb of known volume.

A milligram-precision analytical balance.

A source of purified 1-Butene gas.
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Thermometer and barometer.

Procedure:

Evacuation and Initial Weighing: The syringe or bulb is first evacuated to a high vacuum to

remove any residual gas and then weighed on the analytical balance. This provides the

mass of the empty container (m₁).

Gas Filling: The container is then filled with 1-Butene gas to a specific, known volume (V) at

the ambient temperature (T) and pressure (P).

Final Weighing: The gas-filled container is weighed again to obtain the final mass (m₂).

Mass Calculation: The mass of the 1-Butene gas (m_gas) is calculated by subtracting the

initial mass from the final mass: m_gas = m₂ - m₁.

Density Calculation: The density (ρ) of the gas is then calculated by dividing the mass of the

gas by its volume: ρ = m_gas / V.

Ideal Gas Law and Extrapolation Method for Real Gases
For higher accuracy, especially for real gases that deviate from ideal behavior, an extrapolation

method is employed.[6]

Objective: To determine the molar mass and density of 1-Butene by accounting for its non-

ideal behavior.

Theoretical Background: The ideal gas law, PV = nRT, can be rearranged to express density: ρ

= (m/V) = (M × P) / (R × T), where M is the molar mass.[6][7] For real gases, this relationship is

not perfectly linear with pressure. By measuring the density at various pressures and

extrapolating to zero pressure, the ideal gas behavior can be determined.[6]

Procedure:

Sample Preparation: A series of 1-Butene gas samples are prepared in a known volume at

constant temperature but at different, precisely measured pressures.
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Density Measurement: The density of each sample is determined using the direct mass-

volume measurement method described above.

Data Analysis: For each pressure (P), the ratio of density to pressure (ρ/P) is calculated.

Extrapolation: A graph of ρ/P versus P is plotted. The data points are then extrapolated to

zero pressure (P → 0).

Molar Mass Calculation: The y-intercept of this plot gives the value of (ρ/P) at zero pressure.

The molar mass (M) can then be calculated from the relationship: M = (ρ/P)_P→0 × R × T.

Density at Standard Conditions: Once the accurate molar mass is determined, the density at

any desired temperature and pressure can be calculated, assuming ideal gas behavior is

approximated at those conditions or by using more complex equations of state.

Logical Workflow Visualization
The following diagram illustrates the logical workflow for the experimental determination of 1-
Butene gas density using the direct mass-volume measurement method.
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Start: Prepare Apparatus
(Syringe/Bulb, Balance)

Evacuate the Container

Weigh the Empty Container (m1)

Fill with 1-Butene Gas
to a Known Volume (V)

Record Temperature (T)
and Pressure (P)

Weigh the Filled Container (m2)

Calculate Gas Mass
(m_gas = m2 - m1)

Calculate Density
(ρ = m_gas / V)

End: Density Value Obtained

Click to download full resolution via product page

Caption: Workflow for Determining Gas Density Experimentally.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

